Cas no 2229590-20-7 (3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2229590-20-7
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6183534
• PubChem ID: 165647182
• Update Time: 2025-06-15

3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol
• 2229590-20-7
• EN300-1781617

• Inchi： 1S/C14H20O/c1-14(2,10-15)9-11-3-5-12(6-4-11)13-7-8-13/h3-6,13,15H,7-10H2,1-2H3
• InChI Key： HHAQWFVPDIQEIC-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol

Professional Introduction to Compound with CAS No. 2229590-20-7 and Product Name: 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol

The compound with the CAS number 2229590-20-7 and the product name 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure of 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol consists of a phenyl ring substituted with a cyclopropyl group at the para position, attached to a tertiary butanol backbone. This configuration imparts distinct physicochemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate complex aromatic systems to enhance binding affinity and selectivity. The presence of the 4-cyclopropylphenyl moiety in this compound is particularly noteworthy, as cyclopropyl groups are known to improve metabolic stability and binding interactions with biological targets. This feature has been extensively studied in the context of designing small-molecule inhibitors for various therapeutic areas, including oncology and neurology.

Recent studies have highlighted the significance of 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol in the development of next-generation drug candidates. Researchers have leveraged computational modeling and high-throughput screening techniques to evaluate its interactions with key enzymes and receptors. The compound's ability to modulate enzyme activity while maintaining high selectivity has made it a promising lead for further optimization. For instance, preliminary investigations suggest that derivatives of this compound may exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation.

The synthesis of 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The introduction of the cyclopropyl group at the para position of the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods have been employed to facilitate these transformations, underscoring the importance of innovative synthetic strategies in medicinal chemistry.

From a pharmacological perspective, the structural features of 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol contribute to its potential as a therapeutic agent. The tertiary butanol moiety enhances solubility and bioavailability, while the aromatic system provides a scaffold for further derivatization. This balance of properties makes it an attractive candidate for preclinical development. Researchers are particularly interested in exploring its effects on biological pathways associated with inflammation and oxidative stress, which are implicated in various chronic diseases.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions allows for seamless integration into multi-step synthetic routes, enabling chemists to explore diverse structural motifs without compromising efficiency or yield. This versatility has been recognized by the pharmaceutical industry as a key advantage in drug development pipelines.

In conclusion, 3-(4-cyclopropylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2229590-20-7) represents a significant contribution to the field of organic chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset for further exploration. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative therapies that address unmet medical needs.